Cas no 1251610-48-6 (N-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-2-(1-methyl-1H-indol-3-yl)acetamide)

• Product Name: N-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-2-(1-methyl-1H-indol-3-yl)acetamide
• CAS No: 1251610-48-6
• MF: C₂₃H₂₅N₃O₃
• MW: 391.46290564537
• CID: 6525715
• Update Time: 2025-07-22

N-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-2-(1-methyl-1H-indol-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-2-(1-methyl-1H-indol-3-yl)acetamide
• N-[1-(2-methoxyacetyl)-3,4-dihydro-2H-quinolin-7-yl]-2-(1-methylindol-3-yl)acetamide

• Inchi： 1S/C23H25N3O3/c1-25-14-17(19-7-3-4-8-20(19)25)12-22(27)24-18-10-9-16-6-5-11-26(21(16)13-18)23(28)15-29-2/h3-4,7-10,13-14H,5-6,11-12,15H2,1-2H3,(H,24,27)
• InChI Key： FSJJRVRAAPADTQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCCN2C(COC)=O)(=O)CC1C2=C(N(C)C=1)C=CC=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-2-(1-methyl-1H-indol-3-yl)acetamide

Introduction to N-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-2-(1-methyl-1H-indol-3-yl)acetamide (CAS No. 1251610-48-6)

N-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-2-(1-methyl-1H-indol-3-yl)acetamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1251610-48-6, belongs to a class of molecules that exhibit promising properties in various therapeutic applications. The detailed structure of this molecule includes a tetrahydroquinoline core fused with an indole moiety, both of which are well-known for their roles in medicinal chemistry.

The N-1-(2-methoxyacetyl) substituent at the tetrahydroquinoline ring introduces a polar functional group that can enhance solubility and binding affinity to biological targets. This modification is particularly intriguing because it allows for fine-tuning of the compound's pharmacokinetic properties. The presence of the 2-(1-methyl-1H-indol-3-yl)acetamide moiety further diversifies the chemical scaffold, providing additional opportunities for interaction with biological receptors. These structural elements collectively contribute to the compound's potential as a lead molecule in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high accuracy. Studies have shown that the tetrahydroquinoline core can effectively engage with specific pockets on target proteins, while the indole moiety enhances hydrophobic interactions. This dual interaction mechanism is crucial for achieving high selectivity and efficacy in therapeutic settings. The acetamide group also plays a significant role in modulating the compound's bioavailability and metabolic stability.

In vitro studies have demonstrated that N-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-2-(1-methyl-1H-indol-3-yl)acetamide exhibits notable activity against several key biological targets. For instance, preliminary research suggests that this compound may inhibit the activity of enzymes involved in inflammation and pain signaling. The tetrahydroquinoline scaffold is known to interact with ion channels and receptors, making it a valuable candidate for developing treatments for neurological disorders. Additionally, the indole derivative has shown promise in modulating neurotransmitter pathways, which could be beneficial for conditions such as depression and anxiety.

The synthesis of this compound presents both challenges and opportunities for chemists. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework efficiently. The introduction of the N-(2-methoxyacetyl) group requires precise stoichiometric control to avoid unwanted side products. Similarly, the installation of the 2-(1-methyl-1H-indol-3-yl)acetamide moiety demands expertise in protecting group strategies to prevent unwanted reactions.

One of the most exciting aspects of this compound is its potential for further derivatization. By modifying various functional groups within its structure, researchers can explore a wide range of biological activities. For example, replacing the acetamide group with other amides or esters could alter its pharmacokinetic properties without significantly affecting its core binding interactions. Similarly, altering the substitution pattern on the tetrahydroquinoline ring could enhance its affinity for specific targets. These modifications highlight the versatility of this molecular scaffold and its suitability for structure-based drug design.

The development of novel pharmaceuticals relies heavily on understanding how chemical structures influence biological activity. N-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-2-(1-methyl-1H-indol-3-yl)acetamide exemplifies this principle by demonstrating how intricate molecular architectures can lead to compounds with significant therapeutic potential. The integration of cutting-edge technologies such as high-throughput screening and machine learning algorithms has accelerated the process of identifying promising candidates like this one.

As research continues to uncover new biological pathways and targets, compounds like N-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-2-(1-methyl-H-indol=3-y]acetamide will play an increasingly important role in drug discovery efforts. Their unique structural features provide a foundation for developing innovative treatments across multiple therapeutic areas. With ongoing advancements in synthetic chemistry and computational biology, the future looks bright for harnessing such molecules to address unmet medical needs.